Cas no 2453-46-5 (Chlorocycloheptane)

Chlorocycloheptane Properties

Names and Identifiers

• Chlorocycloheptane
• Cycloheptane, chloro-
• c-heptyl-Cl
• Chlor-cycloheptan
• chloro-cycloheptane
• Cycloheptane,chloro
• Cycloheptyl Chloride
• BS-16740
• NSC75844
• A928448
• AKOS009158147
• FT-0624175
• MFCD00046501
• UNII-9DGZ35VX23
• 2453-46-5
• NSC-75844
• NS00027684
• NSC 75844
• InChI=1/C7H13Cl/c8-7-5-3-1-2-4-6-7/h7H,1-6H
• SCHEMBL1710981
• 9DGZ35VX23
• CS-0155300
• EINECS 219-522-7
• DTXSID70179277
• CAA45346
• C7H13Cl
• D81846
• 4-chlorocycloheptane
• DB-046476
• +Expand

• MDL： MFCD00046501
• InChIKey： KMJSGLZXFNSANB-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H13Cl/c8-7-5-3-1-2-4-6-7/h7H,1-6H2
• SMILES： C1CCCC(CC1)Cl

Computed Properties

• Exact Mass: 132.070578g/mol
• Surface Charge: 0
• XLogP3: 3.2
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 132.070578g/mol
• Monoisotopic Mass: 132.070578g/mol
• Topological Polar Surface Area: 0Ų
• Heavy Atom Count: 8
• Complexity: 53.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 2.94800
• PSA: 0.00000
• Refractive Index: 1.4730-1.4770
• Boiling Point: 175°C
• Flash Point: 47.9°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.01

Chlorocycloheptane Security Information

• Symbol: GHS02
• WGK Germany：3
• Hazardous Material transportation number：1993
• Hazard Statement： H226
• Warning Statement： P210-P233-P240-P241+P242+P243-P280-P303+P361+P353-P370+P378-P403+P235-P501
• Prompt：warning
• PackingGroup：III
• HazardClass：3

Chlorocycloheptane Customs Data

• HS CODE：2903890090
• Customs Data：

  China Customs Code:

  2903890090

  Overview:

  2903890090. Other naphthenic hydrocarbons\Halogenated derivatives of cycloalkenes or cycloterpene alkenes. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903890090. halogenated derivatives of cyclanic, cyclenic or cyclotherpenic hydrocarbons. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides